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Compound of Interest

Compound Name: 2-Phenyl-2-propanol

Cat. No.: B165765

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Phenyl-2-propanol (CAS No. 617-94-7), also known as a,a-dimethylbenzyl alcohol, is a
tertiary alcohol that serves as a valuable intermediate in organic synthesis. Its applications
span the pharmaceutical, agrochemical, and fragrance industries. For researchers and drug
development professionals, sourcing high-quality 2-Phenyl-2-propanol and understanding its
properties and synthesis are critical for successful project outcomes. This guide provides a
comprehensive overview of the commercial availability of 2-Phenyl-2-propanol, its technical
specifications, and detailed experimental protocols for its synthesis and analysis.

Commercial Availability and Suppliers

2-Phenyl-2-propanol is readily available from a variety of global suppliers, including large
chemical distributors and specialized manufacturers. The compound is offered in a range of
purities and quantities to suit different research and development needs.

Major Global Suppliers

Several multinational chemical suppliers offer 2-Phenyl-2-propanol, often with various purity
grades and in multiple package sizes. These suppliers are known for their extensive quality
control and robust supply chains.
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e Thermo Fisher Scientific: Offers 2-Phenyl-2-propanol under its Thermo Scientific Chemicals
and Alfa Aesar brands, with purities typically ranging from 98% to 99%.[1][2][3]

» Sigma-Aldrich (Merck): Provides 2-Phenyl-2-propanol with a purity of 97%, suitable for
general laboratory use.

e TCI (Tokyo Chemical Industry): Supplies 2-Phenyl-2-propanol, often with detailed
specifications available upon request.[4]

Regional and Specialized Suppliers

In addition to global distributors, numerous manufacturers and suppliers in regions like China
and India offer 2-Phenyl-2-propanol, sometimes providing more competitive pricing for bulk
guantities.

o Chinese Suppliers: A significant number of chemical manufacturers and suppliers are based
in China.

 Indian Suppliers: Several chemical companies in India also list 2-Phenyl-2-propanol in their
product catalogs.

Available Grades and Purities

The purity of commercially available 2-Phenyl-2-propanol typically ranges from 97% to over
99%. The grade of the chemical often dictates its suitability for specific applications.

Technical Grade: Suitable for industrial applications where high purity is not a primary
concern.

o Laboratory Grade: Appropriate for educational and general research purposes.

o Reagent Grade: High purity, generally suitable for most laboratory and analytical
applications.

e Analytical/HPLC Grade: The highest purity, intended for use in sensitive analytical
techniques like HPLC and GC-MS.

Technical Data
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A thorough understanding of the physicochemical properties of 2-Phenyl-2-propanol is

essential for its safe handling, storage, and application in experimental work.

Property Value Reference
CAS Number 617-94-7 [1112114]
Molecular Formula CoH120 [1][2]
Molecular Weight 136.19 g/mol [2]

White to pale yellow solid or
Appearance colorless to light yellow liquid [11[3]

after melting
Melting Point 29-35°C [1]
Boiling Point 202 °C (at 760 mmHg)
Density 0.973 g/mL at 25 °C

Refractive Index

n20/D 1.5196

Solubility

Insoluble in water; soluble in

ethanol, ether, and benzene.

[2]

Representative Certificate of Analysis (Example)

Below is an example of what a Certificate of Analysis (CoA) for a high-purity grade of a tertiary

alcohol might look like. The exact specifications for 2-Phenyl-2-propanol will vary by supplier

and lot.
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Test Specification Result
Appearance Conforms to standard Conforms
Assay (by GC) = 99.0% 99.5%
Water Content (by Karl

_ <0.1% 0.05%
Fischer)
Residue on Evaporation <0.01% 0.005%

] Conforms to reference

Identity (by FTIR) Conforms

spectrum

Experimental Protocols
Synthesis of 2-Phenyl-2-propanol via Grignhard Reaction

The most common laboratory synthesis of 2-Phenyl-2-propanol involves the Grignard reaction
between phenylmagnesium bromide and acetone.

Materials:

e Magnesium turnings

e Anhydrous diethyl ether or tetrahydrofuran (THF)
e Bromobenzene

e Acetone

e Saturated agueous ammonium chloride solution
e Anhydrous magnesium sulfate

 lodine crystal (optional, as an initiator)

Procedure:

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.benchchem.com/product/b165765?utm_src=pdf-body
https://www.benchchem.com/product/b165765?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Preparation of the Grignard Reagent: In a flame-dried, three-necked round-bottom flask
equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place the
magnesium turnings. Add a small crystal of iodine.

In the dropping funnel, add a solution of bromobenzene in anhydrous diethyl ether.

Add a small portion of the bromobenzene solution to the magnesium turnings. The reaction
is initiated when the color of the iodine disappears and bubbling is observed.

Once the reaction has started, add the remaining bromobenzene solution dropwise at a rate
that maintains a gentle reflux.

After the addition is complete, reflux the mixture for an additional 30 minutes to ensure the
complete formation of the Grignard reagent (phenylmagnesium bromide).

Reaction with Acetone: Cool the Grignard reagent solution to 0 °C using an ice bath.
Dissolve acetone in anhydrous diethyl ether and add this solution to the dropping funnel.

Add the acetone solution dropwise to the cold, stirring Grignard reagent. A white precipitate
will form.

After the addition is complete, remove the ice bath and stir the mixture at room temperature
for 1 hour.

Work-up and Purification: Carefully pour the reaction mixture into a beaker containing a cold,
saturated aqueous solution of ammonium chloride to quench the reaction.

Transfer the mixture to a separatory funnel and separate the ether layer. Extract the agueous
layer with two portions of diethyl ether.

Combine the organic layers and wash with brine. Dry the ether solution over anhydrous
magnesium sulfate.

Filter off the drying agent and remove the diethyl ether by rotary evaporation.

The crude product can be purified by vacuum distillation or recrystallization to yield pure 2-
Phenyl-2-propanol.
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Quality Control by Gas Chromatography-Mass
Spectrometry (GC-MS)

The purity of 2-Phenyl-2-propanol can be determined, and potential impurities identified, using
GC-MS.

Instrumentation and Parameters:

Gas Chromatograph: Equipped with a split/splitless injector and a flame ionization detector
(FID) or a mass spectrometer (MS).

e Column: A non-polar capillary column (e.g., 30 m x 0.25 mm I.D., 0.25 um film thickness, 5%
phenyl-methylpolysiloxane).

o Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[5]
e Injector Temperature: 250 °C.[5]
e Oven Temperature Program:

o Initial temperature: 60 °C, hold for 2 minutes.

o Ramp: 10 °C/min to 280 °C.

o Final hold: 5 minutes at 280 °C.

e Mass Spectrometer (if used):

o

lonization Mode: Electron lonization (El) at 70 eV.[5]

[¢]

Scan Range: 40-450 m/z.[5]

[¢]

lon Source Temperature: 230 °C.[5]

o

Transfer Line Temperature: 280 °C.

Procedure:
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e Sample Preparation: Prepare a dilute solution of the 2-Phenyl-2-propanol sample in a
suitable solvent (e.g., dichloromethane or ethyl acetate) at a concentration of approximately
1 mg/mL.

o Standard Preparation: Prepare a standard solution of high-purity 2-Phenyl-2-propanol at a
known concentration.

e Injection: Inject 1 pL of the sample solution into the GC.
o Data Analysis:

o lIdentify the peak corresponding to 2-Phenyl-2-propanol based on its retention time and
mass spectrum (if using MS).

o Determine the purity by calculating the peak area percentage of 2-Phenyl-2-propanol
relative to the total peak area of all components in the chromatogram.

o Quantify the concentration by comparing the peak area to that of the standard solution.

Visualizations
Supplier Selection Workflow
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Caption: A logical workflow for selecting a suitable supplier for 2-Phenyl-2-propanol.

Synthesis and Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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